4-methoxy-3,5-dimethyl-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-3,5-dimethyl-N-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C19H26N2O3S2/c1-14-10-17(11-15(2)19(14)24-3)26(22,23)20-12-18(16-6-9-25-13-16)21-7-4-5-8-21/h6,9-11,13,18,20H,4-5,7-8,12H2,1-3H3
• InChI Key: NNLMJRIEWWESJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC)C)S(=O)(=O)NCC(C2=CSC=C2)N3CCCC3
• Molecular Formula: C19H26N2O3S2
• Molecular Weight: 394.6 g/mol
• CAS No.: 946357-04-6

Description

4-methoxy-3,5-dimethyl-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H26N2O3S2 and its molecular weight is 394.55. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

The synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups have been reported. These derivatives exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potential candidates for Type II photosensitizers in the treatment of cancer through photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Photocatalytic Applications

Further research into zinc(II) phthalocyanine compounds with new benzenesulfonamide derivative substituents indicates their suitability and sufficiency for photocatalytic applications. These findings highlight the utility of benzenesulfonamide derivatives in environmental and chemical processes (Öncül, Öztürk, & Pişkin, 2021).

Polymerization Catalysts

Palladium aryl sulfonate phosphine catalysts have been developed for the copolymerization of acrylates with ethene, showcasing the versatility of sulfonamide derivatives in polymer science. These catalysts can homopolymerize ethylene and copolymerize ethylene with acrylates or with norbornenes, leading to high molecular weight polymers (Skupov, Marella, Simard, Yap, Allen, Conner, Goodall, & Claverie, 2007).

Nonlinear Optical Materials

The development of thienyl-substituted pyridinium salts, including those with benzenesulfonate components, for second-order nonlinear optical (NLO) applications has been explored. These compounds exhibit significant second harmonic generation (SHG) efficiencies, suggesting their potential use in optical devices and photonics (Li, Cui, Yang, Tao, Lin, Ye, & Yang, 2012).

Synthesis of Novel Compounds

Research includes the synthesis of novel pyrrolo[2,3-d]pyrimidine derivatives bearing an aromatic sulfonamide moiety, demonstrating the role of benzenesulfonamide derivatives in the development of new chemical entities with potential biological activities (Khashi, Davoodnia, & Chamani, 2014).